Acetone

• CAS No.: 67-64-1
• Product Name: Acetone
• Molecular Formula: C3H6O; CH3-CO-CH3; CH3COCH3; C3H6O
• Molecular Weight: 58.08 g/mol
• IUPAC Name: propan-2-one
• Standard InChI: InChI=1S/C3H6O/c1-3(2)4/h1-2H3
• Standard InChIKey: CSCPPACGZOOCGX-UHFFFAOYSA-N
• Impurities: Grade: Technical; chemically pure; NF; electronic; spectrophotometric.; Acetone is produced industrially in high grade (> 99.5% purity), the main impurity being water.
• SMILES: CC(=O)C
• Canonical SMILES: CC(=O)C
• Boiling Point: 133 °F at 760 mm Hg (NTP, 1992); 55.75 °C; 56.08 °C; 56 °C; 133°F
• Colorform: Colorless volatile liquid
• Density: 0.791 at 68 °F (USCG, 1999); d2525 0.79; 0.7845 g/cu cm at 20 °C; Relative density (water = 1): 0.8; 0.790-0.793 (20° ); 0.791; 0.79
• Flash Point: 0 °F (NTP, 1992); -16.99 °C (1.42 °F) - closed cup; -4 °F (-20 °C) (Closed cup); 0 °F (closed cup); -18 °C c.c.; 0°F
• Melting Point: -137 °F (NTP, 1992); -96.55 °C; Mp -94 °; -94.9 °C; -94.8°C; -95 °C; -137°F; -140°F
• Physical Description: Acetone appears as a clear colorless liquid with a sweetish odor. Flash point 0°F. Less dense than water. Vapors are heavier than air. Used as a solvent in paint and nail polish removers.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; clear, colourless, volatile with a characteristic odour; Colorless liquid with a fragrant, mint-like odor.
• Description: Acetone is a colorless, volatile, flammable organic solvent. Acetone occurs naturally in plants, trees, forest fires, vehicle exhaust and as a breakdown product of animal fat metabolism. This agent may be normally present in very small quantities in urine and blood; larger amounts may be found in the urine and blood of diabetics. Acetone is toxic in high doses. (NCI04); Acetone is a manufactured chemical that is also found naturally in the environment. It is a colorless liquid with a distinct smell and taste. It evaporates easily, is flammable, and dissolves in water. It is also called dimethyl ketone, 2-propanone, and beta-ketopropane. Acetone is used to make plastic, fibers, drugs, and other chemicals. It is also used to dissolve other substances. It occurs naturally in plants, trees, volcanic gases, forest fires, and as a product of the breakdown of body fat. It is present in vehicle exhaust, tobacco smoke, and landfill sites. Industrial processes contribute more acetone to the environment than natural processes.; Acetone appears as a clear colorless liquid with a sweetish odor. Flash point 0°F. Less dense than water. Vapors are heavier than air. Used as a solvent in paint and nail polish removers.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 17.22 M; 1000 mg/mL at 25 °C; Miscible with water; Miscible with benzene; Miscible with alcohol, dimethylformamide, ether; Solubility in water: miscible; miscible with water, alcohol, ether, chroroform and most fixed oils; Miscible
• Synonyms: Methyl Ketone; Dimethyl Ketone; Dimethylformaldehyde; NSC 135802; Propanone; Pyroacetic Ether; Taimax; β-Ketopropane
• Vapor Density: 2 (NTP, 1992) (Relative to Air); 2.0 (Air = 1); Relative vapor density (air = 1): 2.0
• Vapor Pressure: 180 mm Hg at 68 °F ; 270 mm Hg at 86° F (NTP, 1992); 231.53 mmHg; 231 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 24; 180 mmHg
• PubChem Compound: 180
• Last Modified: Nov 11 2021